Cas no 2248346-81-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate
• CAS No: 2248346-81-6
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.330541849136
• CID: 6420296
• PubChem ID: 165905095
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248346-81-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate
• EN300-6515495

• Inchi： 1S/C15H11N3O4S/c1-2-23-12-11(16-7-8-17-12)15(21)22-18-13(19)9-5-3-4-6-10(9)14(18)20/h3-8H,2H2,1H3
• InChI Key： VGEHZPAHNIAWNN-UHFFFAOYSA-N
• SMILES： S(CC)C1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=NC=CN=1

Computed Properties

• Exact Mass: 329.04702701g/mol
• Monoisotopic Mass: 329.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate

Professional Introduction to 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl 3-(Ethylsulfanyl)Pyrazine-2-Carboxylate (CAS No. 2248346-81-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate, with the CAS number 2248346-81-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by a fused ring system, which often exhibits remarkable biological activity and chemical reactivity. The presence of multiple functional groups, including a 1,3-dioxo moiety and an ethylsulfanyl substituent, makes it a versatile intermediate in the synthesis of more complex pharmacophores.

The structural framework of this compound incorporates an isoindol core, which is known for its stability and prevalence in various bioactive natural products and synthetic drugs. The isoindole scaffold is particularly interesting due to its ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions. This characteristic has made isoindole derivatives valuable candidates for drug discovery efforts targeting a wide range of diseases.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these compounds, those featuring a pyrazine ring have shown promise in various pharmacological contexts. The addition of an ethylsulfanyl group to the pyrazine moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate introduces unique electronic and steric properties that can influence the compound's biological activity. This modification has been explored in the context of developing new antimicrobial agents, where the sulfanyl group can enhance binding affinity to bacterial enzymes.

The 1,3-dioxo functional group within this compound is another key feature that contributes to its chemical diversity. This group is often found in molecules that exhibit oxidizing properties or participate in redox reactions, which are crucial in many biological processes. In pharmaceutical applications, such functional groups can be exploited to design compounds that modulate enzyme activity or cellular signaling pathways. The combination of these features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate a compelling candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps typically include cyclization reactions to form the isoindole core, followed by functional group interconversions to introduce the necessary substituents. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for subsequent biological evaluation.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate make it an attractive molecule for virtual screening against large databases of biological targets. Preliminary computational studies suggest that this compound may interact with proteins involved in inflammation and metabolic disorders, opening up avenues for therapeutic development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in materials science, where heterocyclic compounds are increasingly being used to develop novel polymers and functional materials. The unique electronic properties of the isoindole and pyrazine moieties could be leveraged to create materials with enhanced conductivity or luminescence characteristics.

Ethical considerations are paramount in all stages of drug development. The synthesis and testing of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(ethylsulfanyl)pyrazine-2-carboxylate must adhere to stringent regulatory guidelines to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory discoveries into viable therapeutic options for patients worldwide.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its synthetic routes and expanding its biological profile. Advances in synthetic chemistry may enable the production of analogues with tailored properties for specific applications. Additionally, interdisciplinary approaches combining experimental chemistry with computational biology will likely accelerate the discovery process.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isоindol-yI 3-(ethylsulfanyl)pyrazine-Z-carboxylate (CAS No. 2248346-BI-SI) represents a significant advancement in heterocyclic chemistry with potential implications for drug development and material science. Its unique structural features and diverse functional groups position it as a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound，its importance in both academic and industrial settings is expected to grow.